Cas no 1806420-87-0 (3-Hydroxy-2,4,5-trifluoropyridine)
3-Hydroxy-2,4,5-trifluoropyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, combining hydroxyl and fluorine groups at the 3-, 2-, 4-, and 5-positions. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances metabolic stability and lipophilicity, while the hydroxyl group offers a reactive site for further functionalization. Its high purity and well-defined regiochemistry ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly useful in the development of bioactive molecules, where fluorinated heterocycles are sought for their improved pharmacokinetic profiles.
1806420-87-0 structure
Product Name:3-Hydroxy-2,4,5-trifluoropyridine
CAS No:1806420-87-0
MF:C5H2F3NO
MW:149.070691585541
CID:4907691
Update Time:2025-10-29
3-Hydroxy-2,4,5-trifluoropyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Hydroxy-2,4,5-trifluoropyridine
-
- Inchi： 1S/C5H2F3NO/c6-2-1-9-5(8)4(10)3(2)7/h1,10H
- InChI Key： BKDRYTWKAXANGO-UHFFFAOYSA-N
- SMILES： FC1C(=CN=C(C=1O)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 124
- XLogP3: 1.1
- Topological Polar Surface Area: 33.1
3-Hydroxy-2,4,5-trifluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029003440-250mg |
3-Hydroxy-2,4,5-trifluoropyridine |
1806420-87-0 | 95% | 250mg |
$960.40 | 2022-03-31 | |
| Alichem | A029003440-500mg |
3-Hydroxy-2,4,5-trifluoropyridine |
1806420-87-0 | 95% | 500mg |
$1,701.85 | 2022-03-31 | |
| Alichem | A029003440-1g |
3-Hydroxy-2,4,5-trifluoropyridine |
1806420-87-0 | 95% | 1g |
$2,866.05 | 2022-03-31 |
3-Hydroxy-2,4,5-trifluoropyridine Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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